![molecular formula C27H23NO5 B2357984 7-(4-Ethoxybenzoyl)-5-[(3-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one CAS No. 866016-76-4](/img/structure/B2357984.png)
7-(4-Ethoxybenzoyl)-5-[(3-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
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Description
7-(4-Ethoxybenzoyl)-5-[(3-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one is a useful research compound. Its molecular formula is C27H23NO5 and its molecular weight is 441.483. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Routes
Research has demonstrated innovative approaches to synthesizing derivatives of quinoline and isoquinoline, which are crucial for the development of pharmaceutical compounds. For instance, studies have detailed the synthesis of 6-oxoisoaporphine and tetrahydroisoquinoline derivatives using Bischler–Napieralski cyclization, highlighting a pathway for producing complex molecules from simpler precursors E. Sobarzo-Sánchez et al., 2010.
Structural and Spectral Assignments
The structural and spectral characterization of novel heterocycles derived from natural alkaloids, such as boldine, has been thoroughly explored. These studies provide comprehensive insights into the molecular frameworks of such compounds, facilitating further pharmaceutical applications E. Sobarzo-Sánchez et al., 2001.
Large-Scale Synthesis
Efficient and scalable synthetic methodologies for pharmaceutically active quinoline derivatives have been developed, showcasing potential for industrial application. This includes the synthesis of octahydrobenzo[g]quinoline derivatives, which are important intermediates for a wide range of active pharmaceutical ingredients Markus Bänziger et al., 2000.
Antimicrobial and Anticancer Activities
Several studies have focused on the synthesis and biological evaluation of quinoline derivatives for their antimicrobial and anticancer properties. For example, novel quinoxalines have been synthesized and tested for antimicrobial activity, indicating the potential for developing new therapeutic agents Hanan M. Refaat et al., 2004. Additionally, triazole derivatives have shown promising anticancer activities, further emphasizing the therapeutic potential of quinoline-related compounds H. Bektaş et al., 2007.
Properties
IUPAC Name |
7-(4-ethoxybenzoyl)-5-[(3-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23NO5/c1-3-31-20-9-7-19(8-10-20)26(29)22-15-28(14-18-6-4-5-17(2)11-18)23-13-25-24(32-16-33-25)12-21(23)27(22)30/h4-13,15H,3,14,16H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXQACWIIMIYYHB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC5=CC=CC(=C5)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.